Cas no 64041-96-9 (Propanoic acid, 2-[(1,1-dimethylpropyl)thio]-)

Propanoic acid, 2-[(1,1-dimethylpropyl)thio]- structure
64041-96-9 structure
Product Name:Propanoic acid, 2-[(1,1-dimethylpropyl)thio]-
CAS No:64041-96-9
MF:C8H16O2S
MW:176.276441574097
CID:1664909
Update Time:2024-08-30

Propanoic acid, 2-[(1,1-dimethylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[(1,1-dimethylpropyl)thio]-
    • Inchi: 1S/C8H16O2S/c1-5-8(3,4)11-6(2)7(9)10/h6H,5H2,1-4H3,(H,9,10)
    • InChI Key: YXPRGQUFBFLIFQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(SC(C)(C)CC)C

Computed Properties

  • Exact Mass: 176.08718

Experimental Properties

  • Density: 1.039±0.06 g/cm3(Predicted)
  • Boiling Point: 260.3±23.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.96±0.10(Predicted)
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